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Introduction

GSK 690 Hydrochloride is a potent and reversible inhibitor of Lysine-Specific Demethylase 1
(LSD1), also known as KDM1A.[1][2] LSD1 is a key epigenetic enzyme that plays a crucial role
in regulating gene expression through the demethylation of histone and non-histone proteins.
Its aberrant activity is implicated in the development and progression of various cancers,
making it a compelling target for therapeutic intervention. This technical guide provides an in-
depth overview of GSK 690 Hydrochloride, its mechanism of action, and its application in
epigenetic modification studies, with a focus on cancer research.

Mechanism of Action

GSK 690 Hydrochloride exerts its biological effects by reversibly binding to and inhibiting the
enzymatic activity of LSD1. LSD1 primarily demethylates mono- and di-methylated lysine 4 of
histone H3 (H3K4me1/2), a mark associated with active gene transcription. By inhibiting LSD1,
GSK 690 Hydrochloride leads to an increase in global H3K4 methylation, subsequently
altering gene expression patterns. This targeted inhibition of LSD1 can induce cell cycle arrest,
promote differentiation, and trigger apoptosis in cancer cells.

Quantitative Data Summary
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The following tables summarize the key quantitative data for GSK 690 Hydrochloride,
highlighting its potency and efficacy in various contexts.

Table 1: In Vitro Inhibitory Activity of GSK 690 Hydrochloride

Parameter Value Reference
Binding Affinity (Kd) 9nM [11[2]
Biochemical IC50 37 nM [1][2]

In Vitro IC50 (LSD1) 90 nM [3]

Table 2: Cellular Activity of GSK 690 Hydrochloride in Cancer Cell Lines

Cancer

Concentrati

Combinatio

Cell Line Effect Reference
Type on n Agent
Rhabdomyos  Induction of JINJ-

RD ) 1uM [1]
arcoma apoptosis 26481585
Rhabdomyos  Induction of JINJ-

RH30 ] 10 uM [1]
arcoma apoptosis 26481585
Rhabdomyos  Induction of JINJ-

RMS13 1-10 uM [1]
arcoma cell death 26481585
Rhabdomyos  Induction of JINJ-

TE381.T 1-10 uM [1]
arcoma cell death 26481585
Acute )

) ) Effective -
AML cell lines  Myeloid ) Not specified [3]
] against AML

Leukemia

Signaling Pathways and Experimental Workflows

The following diagrams, generated using the DOT language, illustrate key signaling pathways
and experimental workflows relevant to the study of GSK 690 Hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [GSK 690 Hydrochloride: A Technical Guide for
Epigenetic Modification Studies]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15623986#gsk-690-hydrochloride-for-epigenetic-
modification-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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